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The intersection of magnetism and electrochemistry presents a compelling, albeit debated,
frontier in energy storage technology. The application of strong, static magnetic fields,
particularly those generated by neodymium (NdFeB) magnets, to battery charging systems
has yielded a spectrum of results ranging from significant performance enhancements to
negligible effects. This guide provides an objective comparison of the reported influences,
supported by experimental data, to elucidate the current state of research and potential
applications.

Theoretical Underpinnings: How Might Magnets
Influence Charging?

The primary hypothesis for how a static magnetic field could alter battery performance centers
on its interaction with moving ions within the electrolyte.[1][2] Several forces are proposed to be
at play:
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e Lorentz Force: This force acts on charged particles (ions) moving within a magnetic field,
causing their trajectory to curve. This could induce convection in the electrolyte, improving
mass transport and ensuring a more uniform distribution of ions at the electrode surfaces.

e Magnetohydrodynamic (MHD) Effect: The interaction between the magnetic field and the
local current density within the electrolyte can induce fluid motion (convection).[3] This MHD-
driven flow can enhance mass transfer rates, potentially reducing concentration polarization,
which is a limiting factor in high-rate charging.

» Electrode Kinetics and Deposit Morphology: By influencing ion flow, magnetic fields may
alter the kinetics of electrochemical reactions at the electrode surface and affect the
morphology of metal deposition (e.g., suppressing lithium dendrite growth), which is a critical
safety and longevity concern.[2]

Conversely, a significant portion of literature suggests that for typical applications, the effects of
static magnetic fields from permanent magnets on the core electrochemical reactions within a
battery are minimal.[1] The debate continues as research in this area is still emerging, with
inconsistent results often attributed to varying experimental conditions and battery chemistries.

[1]
Quantitative Analysis: A Review of Experimental

Findings

Recent studies have sought to quantify the effects of external magnetic fields on the charging
and discharging performance of lithium-ion batteries. The results, while not universally
consistent, suggest potential improvements in capacity, energy, and efficiency under specific
conditions.

Table 1: Comparative Performance of 18650 Li-ion Batteries Under External Magnetic Fields
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. Percentage
Magnetic . . )
. Discharge Charge Discharge Charge Increase in
Induction . . .
. Capacity Capacity Energy Energy Discharge
Intensity
(Ah) (Ah) (Wh) (Wh) Energy vs.
(mT)
omT
0 2.39 2.45 8.66 9.87 0.00%
3.98 2.44 2.50 8.85 10.08 2.20%
19.75 2.47 2.53 8.97 10.22 3.58%
39.50 2.50 2.56 9.09 10.34 5.00%

Data summarized from a study on 18650 lithium-ion batteries. The results indicate a clear trend
where increasing magnetic field strength corresponds to an increase in both capacity and
energy during charge and discharge cycles.[4] A related experiment showed that after 20
cycles at a 1C rate, a battery under a 38.50 mT field had a discharge capacity 8.47% higher
than a battery with no magnetic field.[3]

Table 2: Performance Enhancement of LiFePO4 Batteries Under a Constant Magnetic Field
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Parameter

Test Condition

Performance Change

0.5 C Charge Rate + 6 mT

Kinetic Efficiency ) +25%
Field
) o 0.5 C Charge Rate + 6 mT
Coulombic Efficiency ) +5%
Field
] 0.5 C Charge Rate + 6 mT
Internal Resistance ] -58%
Field
o o 1 C Discharge Rate + 3 mT
Kinetic Efficiency . +2.6%
Field
) o 1 C Discharge Rate + 3 mT
Coulombic Efficiency ) +8.4%
Field
) 1 C Discharge Rate + 3 mT
Internal Resistance -26%

Field

Data from a study on IFR 26650 LiFePO4 batteries, showing significant improvements in

efficiency and reduction in internal resistance when a magnetic field is applied during charging

and discharging.[5]

Table 3: Capacity of Li3(V0.9Fe0.1)2(P0O4)3/C Battery With and Without External Magnetic

Field
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. Average Discharge
Average Discharge .
C-Rate ] Capacity (mAh/g) @ 150
Capacity (mAh/g) @ 0 mT

mT
0.1C 371.83 353.00 (after 45 cycles)
02C 338.56 331.11
05C 301.99 301.07
1C 277.63 278.48
2C 258.91 260.65
5C 241.98 244.60

Data interpreted from charge-discharge tests on a magnetic ion-doped battery material. While
the initial capacity at a low C-rate was higher without the field, the battery tested under the 150
mT magnetic field exhibited a lower decay rate over 45 cycles and slightly better performance
at higher C-rates (1-5C).[6]

Experimental Protocols

Reproducibility and standardization are critical in this field. Below are summaries of the
methodologies used in the cited studies to quantify the influence of magnetic fields.

Protocol 1: Charge-Discharge Performance Testing of
18650 Li-ion Batteries

o System Construction: The experimental setup consists of three main components: a 18650
lithium-ion battery, a MACCOR battery charge-discharge test system, and a DC magnetic
field generation system (e.g., a Helmholtz coil). The entire apparatus is placed within a
thermostat to maintain a constant ambient temperature of 25 °C.[4]

o Magnetic Field Generation: A uniform DC magnetic field is generated by the Helmholtz coil.
The magnetic induction intensity is controlled by adjusting the input current to the colil (e.g., 1
A, 5A, and 10 A to produce fields of 3.95 mT, 19.75 mT, and 39.5 mT, respectively).[4]

» Baseline Measurement (No Magnetic Field):

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.4c01757
https://www.researchgate.net/publication/358848343_Study_on_the_influence_of_magnetic_field_on_the_performance_of_lithium-ion_batteries
https://www.researchgate.net/publication/358848343_Study_on_the_influence_of_magnetic_field_on_the_performance_of_lithium-ion_batteries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o The battery is subjected to standard charge-discharge cycles at various rates (e.g., 1/3 C,
1/2 C,and 1 C).

o For charging, a constant current-constant voltage (CC-CV) method is used. The battery is
charged at a constant current until the voltage reaches its upper limit (e.g., 4.2 V), then
held at that voltage until the charge current drops below a set threshold (e.g., 0.05 C).[4]

o For discharging, the battery is discharged at a constant current until its voltage drops to
the cut-off limit (e.g., 2.75 V).[3]

o The battery is allowed to rest for 1 hour between charge and discharge steps to stabilize.
The cycle is repeated three times, with the data from the third cycle used for analysis.[4]

o Measurement with Magnetic Field: The battery is placed in the center of the magnetic field
generation system. The entire charge-discharge testing protocol from step 3 is repeated
under various magnetic field strengths.[4]

» Data Acquisition: Key parameters such as voltage, current, charge/discharge capacity (Ah),
and charge/discharge energy (Wh) are continuously monitored and recorded by the battery
test system.[4]

Protocol 2: Performance and Durability Testing of
LiFePO4 Batteries

» Experimental Design: This protocol assesses three key parameters: kinetic efficiency,
coulombic efficiency, and internal resistance. The factors varied are the charge/discharge
rate, the magnetic field strength (e.g., 0 mT, 3 mT, 6 mT), and the process (charging vs.
discharging).[5]

o Test Setup: An experimental device is constructed to test an IFR 26650 LiFePO4 battery
while applying a constant, uniform magnetic field.

e Procedure: The battery is cycled through various charge and discharge rates under different
magnetic field strengths.

e Analysis: The collected data is analyzed to determine the optimal conditions for charging and
discharging that maximize efficiency and minimize internal resistance, thereby improving
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performance and durability.[5]

Visualizing the Mechanisms and Processes

To better understand the theoretical interactions and experimental procedures, the following

diagrams were generated using Graphviz.
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Caption: Theoretical influence of a magnetic field on ion transport in a battery.

© 2026 BenchChem. All rights reserved.

7/10

Tech Support


https://journalcra.com/article/effects-constant-magnetic-field-performance-and-durability-lithium-lifepo4-batteries
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-influence-of-neodymium-magnets-on-battery-charging-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

1. System Setup

(Battery, Tester, Magnet Coil, Thermostat)

2. Baseline Test (O mT Field)
- Cycle at various C-rates
- Record V, |, Ah, Wh

3. Apply Magnetic Field
(e.g., 4 mT, 20 mT, 40 mT)

4. Repeat Cycling Tests
- Cycle at same C-rates
- Record V, I, Ah, Wh

5. Data Analysis
- Compare performance metrics
- Quantify % change

Quantifying Neodymium Magnet Influence

Reported Positive Effects

+ Increased charge/discharge capacity [5, 7] iz piine die Euer Ay plEal s

+ Increased charge/discharge energy [5] - Negligible effect from static fields in common use [2]

+ Reduced internal resistance [12] - Research is nascent and results can be inconsistent [2]
+ Improved kinetic & coulombic efficiency [12] - Primary use in wireless charging is for alignment and field focusing [14, 14
+ Reduced material cracking [7]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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